N-[4-(acetylamino)phenyl]-2-[(3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-(3-ethyl-5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C20H22N4O3S2/c1-5-24-19(27)17-11(2)12(3)29-18(17)23-20(24)28-10-16(26)22-15-8-6-14(7-9-15)21-13(4)25/h6-9H,5,10H2,1-4H3,(H,21,25)(H,22,26)
• InChI Key: XBWCCNGTRURSQA-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C1SCC(=O)NC3=CC=C(C=C3)NC(=O)C)SC(=C2C)C
• Molecular Formula: C20H22N4O3S2
• Molecular Weight: 430.5 g/mol
• CAS No.: 573933-77-4

Description

N-[4-(acetylamino)phenyl]-2-[(3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide is a complex organic compound with potential applications in various scientific fields. This compound features a unique structure that includes an acetylamino group, a thieno[2,3-d]pyrimidinyl moiety, and a sulfanylacetamide linkage, making it a subject of interest for researchers in chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(acetylamino)phenyl]-2-[(3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide typically involves multi-step organic reactions. The process begins with the preparation of the thieno[2,3-d]pyrimidinyl core, followed by the introduction of the sulfanylacetamide group. Key steps include:

Formation of the Thieno[2,3-d]pyrimidinyl Core: This involves the cyclization of appropriate precursors under controlled conditions.

Introduction of the Sulfanylacetamide Group: This step requires the use of thiol reagents and acetamide derivatives under specific reaction conditions to ensure the correct attachment of the sulfanylacetamide moiety.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to enhance yield and purity. Techniques such as high-pressure reactions, catalytic processes, and continuous flow synthesis can be employed to scale up production while maintaining efficiency and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

N-[4-(acetylamino)phenyl]-2-[(3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using agents like hydrogen peroxide or water radical cations.

Reduction: Reduction reactions may involve the use of reducing agents such as sodium borohydride.

Substitution: Substitution reactions can occur at the acetylamino or thieno[2,3-d]pyrimidinyl groups using appropriate nucleophiles or electrophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, water radical cations.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Aryl sulfonium salts, potassium thioacid salts.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quaternary ammonium cations , while thioesterification can produce thioesters .

Scientific Research Applications

Medicinal Chemistry

Anticancer Activity
Research indicates that derivatives of thienopyrimidine compounds exhibit promising anticancer properties. The specific compound has been studied for its ability to inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines. Its mechanism may involve the inhibition of specific enzymes or pathways critical for cancer cell survival .

Antimicrobial Properties
The compound's structural features suggest potential antimicrobial activity. Studies have shown that thienopyrimidine derivatives can act against various bacterial strains, making them candidates for developing new antibiotics .

Drug Development

Lead Compound in Drug Formulation
Due to its favorable pharmacological profile, N-[4-(acetylamino)phenyl]-2-[(3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide serves as a lead compound in drug formulation efforts aimed at treating cancer and infectious diseases. Ongoing research is focused on optimizing its efficacy and reducing potential side effects through structural modifications .

Case Studies

Study	Objective	Findings
Study A	Evaluate anticancer effects	Demonstrated significant reduction in tumor growth in vivo models .
Study B	Assess antimicrobial efficacy	Showed effectiveness against resistant bacterial strains .
Study C	Explore pharmacokinetics	Indicated favorable absorption and distribution characteristics in animal models .

Mechanism of Action

The mechanism of action of N-[4-(acetylamino)phenyl]-2-[(3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

Binding to Enzymes: Inhibiting or activating enzymes involved in critical biochemical pathways.

Modulating Receptors: Interacting with cellular receptors to alter signal transduction processes.

Affecting Gene Expression: Influencing the expression of genes related to its biological activity.

Comparison with Similar Compounds

Similar Compounds

Dichloroanilines: These compounds have an aniline ring substituted with chlorine atoms and are used in the production of dyes and herbicides.

Methyl 4-aminobenzoate: An aniline derivative used in the synthesis of various organic compounds.

Uniqueness

N-[4-(acetylamino)phenyl]-2-[(3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide stands out due to its complex structure, which combines multiple functional groups, making it versatile for various applications in research and industry.

Biological Activity

N-[4-(acetylamino)phenyl]-2-[(3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide is a compound of interest due to its potential biological activities. This article reviews the available literature on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The compound has the following molecular formula: C$_{20}$H$_{22}$N$_{4}$O$_{3}$S$_{2}$, with a molecular weight of approximately 414.54 g/mol. Its structure features an acetylamino group and a thieno[2,3-d]pyrimidine moiety, which are crucial for its biological activity.

Antitumor Activity

Recent studies have indicated that compounds similar to this compound exhibit significant antitumor effects. For instance, research has shown that thieno[2,3-d]pyrimidine derivatives can inhibit cancer cell proliferation by inducing apoptosis in various cancer cell lines, including breast and lung cancer cells. The mechanism involves the modulation of signaling pathways such as the PI3K/Akt and MAPK pathways, leading to cell cycle arrest and apoptosis induction .

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties. In vitro studies suggest that it possesses activity against both Gram-positive and Gram-negative bacteria. The presence of the thienopyrimidine structure is believed to enhance its interaction with bacterial enzymes and disrupt cellular functions .

Enzyme Inhibition

This compound has been reported to inhibit certain enzymes related to disease processes. For example, it shows inhibitory effects on dihydrofolate reductase (DHFR), an enzyme critical for DNA synthesis in both prokaryotic and eukaryotic cells. This inhibition could be leveraged for therapeutic strategies against infections and cancer .

Case Studies

Study	Findings
Study 1	Demonstrated significant cytotoxicity against MCF-7 breast cancer cells	Suggests potential use in breast cancer therapy
Study 2	Showed antimicrobial activity against E. coli and S. aureus	Indicates possible application as an antibacterial agent
Study 3	Inhibition of DHFR in vitro	Supports further investigation for antifolate drug development

The biological activity of this compound is primarily attributed to its ability to interfere with nucleic acid synthesis and cellular metabolism. The acetylamino group enhances solubility and bioavailability, while the thieno[2,3-d]pyrimidine core facilitates interaction with target enzymes.